4-(4-Methylpiperidin-1-yl)benzaldehyde
Overview
Description
4-(4-Methylpiperidin-1-yl)benzaldehyde, also known as M4MPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. M4MPA is a derivative of piperidine and benzaldehyde, and its molecular formula is C12H17NO. In
Scientific Research Applications
Synthesis and Catalysis
- Catalytic Activity and Asymmetric Induction : 4-(4-Methylpiperidin-1-yl)benzaldehyde derivatives exhibit unique behavior in stereocontrol during catalytic reactions. This includes asymmetric induction in the addition of diethylzinc to benzaldehyde, demonstrating potential for enantioselective catalysis (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).
Fluorescent Probes
- Ratiometric Fluorescent Probe Development : Compounds related to 4-(4-Methylpiperidin-1-yl)benzaldehyde have been utilized in designing ratiometric fluorescent probes. These probes can detect cysteine and homocysteine, showcasing a significant emission wavelength shift, which is essential for quantitative detection (Lin et al., 2008).
Biomedical Research
- Cancer Research and Drug Synthesis : Derivatives of 4-(4-Methylpiperidin-1-yl)benzaldehyde play a crucial role as intermediates in synthesizing small molecule anticancer drugs. The development of these compounds is significant for advancing cancer treatment and drug design (Zhang, Cao, Xu, & Wang, 2018).
pH Sensing and Cellular Studies
- pH Sensing in Biological Systems : Compounds based on 4-(4-Methylpiperidin-1-yl)benzaldehyde analogs have been explored as pH sensors. These sensors differentiate normal cells from cancer cells based on pH variations, highlighting their potential in biomedical diagnostics and research (Dhawa et al., 2020).
Bioproduction and Bioreactors
- Enhanced Bioproduction in Flavor Industry : The use of derivatives in bioreactors has been explored to increase the production of benzaldehyde, a valuable compound in the flavor industry. This research indicates potential advancements in biotechnological methods for flavor compound production (Craig & Daugulis, 2013).
properties
IUPAC Name |
4-(4-methylpiperidin-1-yl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c1-11-6-8-14(9-7-11)13-4-2-12(10-15)3-5-13/h2-5,10-11H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRKZATGTUGYPBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80599129 |
Source
|
| Record name | 4-(4-Methylpiperidin-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80599129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylpiperidin-1-yl)benzaldehyde | |
CAS RN |
85872-85-1 |
Source
|
| Record name | 4-(4-Methylpiperidin-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80599129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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